Cas no 1809144-70-4 (Methyl 2-amino-3-(pyrimidin-5-yl)propanoate hydrochloride)

• Product Name: Methyl 2-amino-3-(pyrimidin-5-yl)propanoate hydrochloride
• CAS No: 1809144-70-4
• MF: C₈H₁₂ClN₃O₂
• MW: 217.652780532837
• MDL: MFCD31579484
• CID: 4781459
• Update Time: 2025-07-02

Methyl 2-amino-3-(pyrimidin-5-yl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-3-(pyrimidin-5-yl)propanoate hydrochloride

• MDL： MFCD31579484
• Inchi： 1S/C8H11N3O2.ClH/c1-13-8(12)7(9)2-6-3-10-5-11-4-6;/h3-5,7H,2,9H2,1H3;1H
• InChI Key： SRIIJOWUQDFPIC-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(CC1=CN=CN=C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• Topological Polar Surface Area: 78.1

Additional information on Methyl 2-amino-3-(pyrimidin-5-yl)propanoate hydrochloride

Research Brief on Methyl 2-amino-3-(pyrimidin-5-yl)propanoate Hydrochloride (CAS: 1809144-70-4)

Methyl 2-amino-3-(pyrimidin-5-yl)propanoate hydrochloride (CAS: 1809144-70-4) is a chemically synthesized compound that has garnered significant attention in recent pharmaceutical research due to its potential applications in drug development. This compound, featuring a pyrimidine moiety, is particularly relevant in the design of small-molecule inhibitors targeting various biological pathways. Recent studies have explored its utility in kinase inhibition and as a building block for more complex pharmacophores.

The structural characteristics of this compound make it particularly interesting for medicinal chemistry applications. The pyrimidine ring system is a common pharmacophore found in numerous FDA-approved drugs, particularly in oncology and antiviral therapeutics. The ester group at the 2-position and the amino group at the 3-position provide handles for further chemical modifications, allowing for the creation of diverse derivative compounds with potentially improved pharmacological properties.

Recent publications in 2023-2024 have demonstrated the compound's utility in several research areas. A study published in the Journal of Medicinal Chemistry (2023) explored its use as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers successfully utilized Methyl 2-amino-3-(pyrimidin-5-yl)propanoate hydrochloride as a key intermediate in developing compounds with improved selectivity profiles against off-target kinases.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters (2024), where the compound served as a scaffold for developing potential antiviral agents. The research team modified the basic structure to create analogs showing promising activity against RNA viruses, particularly in early-stage in vitro testing. The hydrochloride salt form (1809144-70-4) was noted for its improved solubility characteristics compared to the free base, facilitating biological testing.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production process of Methyl 2-amino-3-(pyrimidin-5-yl)propanoate hydrochloride. A 2023 publication in Organic Process Research & Development described an improved synthetic route that increases yield while reducing the number of purification steps. This development is particularly important for scaling up production as the compound moves further along the drug discovery pipeline.

Ongoing research continues to explore the potential of this compound in various therapeutic areas. Current investigations include its use in PROTAC (proteolysis targeting chimera) development, where its structural features make it suitable for linker attachment between target-binding and E3 ligase-binding moieties. Preliminary results from these studies suggest that derivatives of 1809144-70-4 may offer advantages in terms of cell permeability and metabolic stability.

As research progresses, the compound's safety profile and ADME (absorption, distribution, metabolism, and excretion) characteristics are being thoroughly investigated. Recent pharmacokinetic studies in animal models have provided encouraging data regarding oral bioavailability, though further optimization may be required to achieve desirable drug-like properties in clinical candidates derived from this scaffold.

The commercial availability of Methyl 2-amino-3-(pyrimidin-5-yl)propanoate hydrochloride has increased in response to growing research interest. Several specialty chemical suppliers now offer the compound in various quantities, with purity specifications tailored to different research needs. This accessibility is expected to accelerate further investigation and application of this versatile building block in drug discovery programs.

Looking forward, the compound's unique structural features and demonstrated utility in multiple research areas suggest it will remain an important tool in medicinal chemistry. Future research directions likely include exploration of its use in additional therapeutic areas, further optimization of synthetic routes, and comprehensive evaluation of its derivatives' biological activities. The growing body of research surrounding 1809144-70-4 underscores its potential to contribute to the development of novel therapeutic agents in the coming years.